(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C25H20BrN3O5/c1-2-33-24-14-18(9-12-23(24)34-16-17-7-10-20(26)11-8-17)13-19(15-27)25(30)28-21-5-3-4-6-22(21)29(31)32/h3-14H,2,16H2,1H3,(H,28,30)/b19-13+
• InChI Key: SYFADNWJQUFACV-CPNJWEJPSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)NC2=CC=CC=C2[N+](=O)[O-])OCC3=CC=C(C=C3)Br
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2[N+](=O)[O-])OCC3=CC=C(C=C3)Br
• Molecular Formula: C25H20BrN3O5
• Molecular Weight: 522.3 g/mol

Description

(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C25H20BrN3O5 and its molecular weight is 522.355. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition Studies

(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-nitrophenyl)prop-2-enamide and its derivatives have been studied for their potential as corrosion inhibitors. Mishra et al. (2018) explored the effects of substituents like nitro (NO2) and methoxy (OCH3) on N-Phenyl-benzamide derivatives for the acidic corrosion of mild steel. They found that methoxy substituents enhance the inhibition efficiency, while nitro substituents decrease it. The derivatives demonstrated significant adsorption at metal/electrolyte interfaces, suggesting their potential in corrosion inhibition applications (Mishra et al., 2018).

Synthesis of Pharmaceutical Compounds

Another application is in the synthesis of pharmaceutical compounds. Harisha et al. (2015) reported a new synthesis approach for Entacapone, a catechol-O-methyltransferase (COMT) inhibitor, using a precursor structurally related to this compound. This approach highlights the compound's role in synthesizing complex pharmaceuticals (Harisha et al., 2015).

Development of Nonlinear Optical Materials

A significant application of these compounds is in the development of nonlinear optical (NLO) materials. Shkir et al. (2019) investigated chalcone derivatives, including compounds structurally similar to this compound, for their NLO properties. Their findings suggest these compounds could be used in semiconductor devices, highlighting their importance in advanced material sciences (Shkir et al., 2019).